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Research on a Related MtInhA Inhibitor: Labio_16

The following table summarizes the key quantitative data available for Labio_16, a compound identified

from in silico screens as a promising MtInhA inhibitor, which may share functional similarities with the

compound you are investigating [1].

Parameter Value/Result for Labio_16

Enzyme Inhibition
(IC₅₀)

Not explicitly stated (Studies focused on determination of inhibition constant,
Ki) [1].

Inhibition Constant
(Kᵢ)

Determined via steady-state kinetics; specific value not provided in abstract
[1].

MIC vs. H37Rv Inhibited in vitro growth (Phenotypic screening) [1].

MIC vs. MDR strain Inhibited in vitro growth of PE-003 multidrug-resistant strain [1].

Intracellular Activity Bacteriostatic activity in an M. tuberculosis-infected macrophage model [1].

Cytotoxicity No cytotoxic effects on Hacat, Vero, and RAW 264.7 cell lines [1].

*In Vivo* Toxicity No cardiotoxicity in a Zebrafish model [1].
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Parameter Value/Result for Labio_16

Mechanism Direct inhibitor of MtInhA (does not require activation by KatG, unlike
Isoniazid) [1].

Experimental Protocols for MtInhA Inhibitors

The research on Labio_16 employed several detailed methodologies to characterize the compound, which are

standard for evaluating potential TB therapeutics [1].

Enzyme Inhibition Assays: The inhibition of the MtInhA enzyme was assessed using steady-state
kinetic studies. The oxidation of NADH was monitored at 340 nm using a UV/Visible
spectrophotometer. The reaction was conducted in 100 mM Pipes buffer at pH 7.0 and 25°C, initiated

by adding the enzyme. The IC₅₀ (concentration for half-maximal inhibition) and the inhibition constant
(Kᵢ) were determined by analyzing reaction velocity as a function of inhibitor concentration [1].

Thermodynamic Binding Studies: The dissociation constant (Kd) for the binding of inhibitors to
the MtInhA:NADH complex was determined at different temperatures using protein fluorescence
spectroscopy. van’t Hoff analysis of the binding data was then performed to obtain the
thermodynamic parameters of the interaction, including the change in enthalpy (ΔH°), entropy (ΔS°),

and Gibbs free energy (ΔG°) [1].
Whole-Cell Activity and MIC Determination: The minimum inhibitory concentration (MIC) was

established through phenotypic screening. This involved testing the compound's ability to inhibit the
in vitro growth of the M. tuberculosis H37Rv pan-sensitive strain and the PE-003 multidrug-resistant

strain. The methods for MIC determination in recent studies often use the broth microdilution
method with Sensititre MYCOTBI plates, with MIC readings taken after 14 days of incubation [2].

Cytotoxicity and Selectivity: Cytotoxic effects were evaluated on mammalian cell lines, including
HaCat (human keratinocyte), Vero (African green monkey kidney epithelial), and RAW 264.7 (mouse

macrophage) cells. This is crucial for determining a compound's selective toxicity against the
bacterium over host cells [1].

Mechanism of Action Workflow

The diagram below illustrates the general workflow for characterizing a direct MtInhA inhibitor like

Labio_16, from initial screening to mechanistic studies [1].
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How to Locate the Specific Data You Need

Since the exact MIC for "MtInhA-IN-1" was not located, here are suggestions for finding this specific

information:
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Consult Specialized Databases: Search chemical and pharmacological databases such as

PubChem or ChEMBL using the compound's name or structure. These often aggregate bioactivity
data from published studies.

Conduct a Targeted Literature Search: Perform a detailed search on PubMed or Google Scholar
using specific queries like "MtInhA-IN-1" AND "H37Rv" AND "MIC". The precise nomenclature

is critical.
Review Foundational Papers: The compound "MtInhA-IN-1" may be reported in a key research

article that is not among the current search results. Looking for papers that cite the initial in silico
study from Scientific Reports (2017) could be productive [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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